Cas no 102574-99-2 (Ethyl 2-bromohept-2-enoate)

• Product Name: Ethyl 2-bromohept-2-enoate
• CAS No: 102574-99-2
• MF: C₉H₁₅BrO₂
• MW: 235.118202447891
• CID: 1135636
• PubChem ID: 92039280
• Update Time: 2025-04-20

Ethyl 2-bromohept-2-enoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromohept-2-enoate
• Ethyl (Z)-2-bromohept-2-enoate
• 2-Heptenoic acid, 2-bromo-, ethyl ester, (2Z)-
• 102574-99-2

• Inchi： 1S/C9H15BrO2/c1-3-5-6-7-8(10)9(11)12-4-2/h7H,3-6H2,1-2H3/b8-7-
• InChI Key： YFBJSVBRSPBKKD-FPLPWBNLSA-N
• SMILES： Br/C(/C(=O)OCC)=C\CCCC

Computed Properties

• Exact Mass: 30.04698
• Monoisotopic Mass: 234.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 0